Cas no 271245-35-3 (4-Morpholinecarboxylic acid, 2-(4-chlorophenyl)-2-methyl-, 1,1-dimethylethyl ester)

4-Morpholinecarboxylic acid, 2-(4-chlorophenyl)-2-methyl-, 1,1-dimethylethyl ester structure
271245-35-3 structure
Product Name:4-Morpholinecarboxylic acid, 2-(4-chlorophenyl)-2-methyl-, 1,1-dimethylethyl ester
CAS No:271245-35-3
MF:C16H22ClNO3
MW:311.803783893585
MDL:MFCD04038528
CID:852263
PubChem ID:4192175
Update Time:2025-07-20

4-Morpholinecarboxylic acid, 2-(4-chlorophenyl)-2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholinecarboxylic acid, 2-(4-chlorophenyl)-2-methyl-, 1,1-dimethylethyl ester
    • 4-Boc-2-(4-chlorophenyl)-2-methylmorpholine
    • tert-butyl 2-(4-chlorophenyl)-2-methylmorpholine-4-carboxylate
    • 271245-35-3
    • AKOS027380963
    • DTXSID20400604
    • DB-023612
    • MDL: MFCD04038528
    • Inchi: 1S/C16H22ClNO3/c1-15(2,3)21-14(19)18-9-10-20-16(4,11-18)12-5-7-13(17)8-6-12/h5-8H,9-11H2,1-4H3
    • InChI Key: GFOKOPAQAGLVHF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1(C)CN(C(=O)OC(C)(C)C)CCO1

Computed Properties

  • Exact Mass: 311.12900
  • Monoisotopic Mass: 311.1288213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • PSA: 38.77000
  • LogP: 3.76040

4-Morpholinecarboxylic acid, 2-(4-chlorophenyl)-2-methyl-, 1,1-dimethylethyl ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Morpholinecarboxylic acid, 2-(4-chlorophenyl)-2-methyl-, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D547957-5g
4-Morpholinecarboxylic acid, 2-(4-chlorophenyl)-2-methyl-, 1,1-dimethylethyl ester
271245-35-3 95%
5g
$900 2023-09-02

Additional information on 4-Morpholinecarboxylic acid, 2-(4-chlorophenyl)-2-methyl-, 1,1-dimethylethyl ester

Comprehensive Overview of 4-Morpholinecarboxylic acid, 2-(4-chlorophenyl)-2-methyl-, 1,1-dimethylethyl ester (CAS No. 271245-35-3)

The compound 4-Morpholinecarboxylic acid, 2-(4-chlorophenyl)-2-methyl-, 1,1-dimethylethyl ester (CAS No. 271245-35-3) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a morpholine ring and a 4-chlorophenyl group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

One of the most searched questions about this compound revolves around its synthesis pathway and reactivity. The presence of the tert-butyl ester group enhances its stability, making it suitable for controlled reactions. Recent advancements in catalytic methods have improved the efficiency of producing this compound, addressing the growing demand for high-purity intermediates in API (Active Pharmaceutical Ingredient) manufacturing. This aligns with the broader industry shift toward cost-effective and scalable processes.

Another area of interest is the compound's role in structure-activity relationship (SAR) studies. The morpholine moiety is a common pharmacophore in many FDA-approved drugs, and modifications to its structure, such as the introduction of a 4-chlorophenyl group, can significantly alter biological activity. This has led to increased research into its potential applications in central nervous system (CNS) therapeutics and antimicrobial agents, topics frequently explored in academic literature and patent filings.

From an industrial perspective, the compound's solubility and thermal stability are critical parameters. Recent studies have focused on optimizing these properties for use in formulation development, particularly in lipid-based drug delivery systems. These advancements cater to the rising demand for bioavailable and patient-friendly dosage forms, a hot topic in pharmaceutical forums and conferences.

Environmental considerations are also paramount. The compound's biodegradability and eco-toxicity profile have been evaluated to comply with REACH and other regulatory frameworks. This reflects the broader industry emphasis on green solvents and waste reduction, which are frequently searched keywords in the context of sustainable chemistry.

In summary, 4-Morpholinecarboxylic acid, 2-(4-chlorophenyl)-2-methyl-, 1,1-dimethylethyl ester (CAS No. 271245-35-3) is a versatile compound with multifaceted applications. Its relevance to drug discovery, material science, and sustainable chemistry ensures its continued prominence in scientific discourse. As research evolves, this compound is likely to remain a focal point for innovation in synthetic and applied chemistry.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.